2-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-2-oxoethyl dibutylcarbamodithioate

• Molecular Formula: C25H32N2OS2
• Molecular Weight: 440.7 g/mol
• IUPAC Name: [2-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-2-oxoethyl] N,N-dibutylcarbamodithioate
• InChI: InChI=1S/C25H32N2OS2/c1-3-5-17-26(18-6-4-2)25(29)30-19-24(28)27-22-13-9-7-11-20(22)15-16-21-12-8-10-14-23(21)27/h7-14H,3-6,15-19H2,1-2H3
• InChI Key: IYIUTAYXBPYPAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C(=S)SCC(=O)N1C2=CC=CC=C2CCC3=CC=CC=C31

Description

5-(2-{[(DIBUTYLAMINO)CARBOTHIOYL]SULFANYL}ACETYL)-10,11-DIHYDRO-5H-DIBENZO[B,F]AZEPINE is a complex organic compound that belongs to the dibenzoazepine family This compound is characterized by its unique structure, which includes a dibenzoazepine core with various functional groups attached

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-{[(DIBUTYLAMINO)CARBOTHIOYL]SULFANYL}ACETYL)-10,11-DIHYDRO-5H-DIBENZO[B,F]AZEPINE involves multiple steps. One common approach is the pseudo-intramolecular hydrohalogenation of 2-(2′-bromophenyl)ethynylaniline, which proceeds in a syn-selective manner . This step is crucial for forming the dibenzoazepine core. Subsequent steps may involve N-acetylation of the amino group to facilitate coupling reactions, such as Suzuki–Miyaura cross-coupling .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthetic routes used in laboratory settings can be scaled up for industrial production with appropriate modifications to reaction conditions and equipment.

Chemical Reactions Analysis

Types of Reactions

5-(2-{[(DIBUTYLAMINO)CARBOTHIOYL]SULFANYL}ACETYL)-10,11-DIHYDRO-5H-DIBENZO[B,F]AZEPINE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

5-(2-{[(DIBUTYLAMINO)CARBOTHIOYL]SULFANYL}ACETYL)-10,11-DIHYDRO-5H-DIBENZO[B,F]AZEPINE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing other complex molecules.

Medicine: It is being investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: It is used in the development of organic light-emitting diodes (OLEDs) due to its excellent thermal stability and high triplet energy levels.

Mechanism of Action

The mechanism of action of 5-(2-{[(DIBUTYLAMINO)CARBOTHIOYL]SULFANYL}ACETYL)-10,11-DIHYDRO-5H-DIBENZO[B,F]AZEPINE involves its interaction with specific molecular targets and pathways. For example, derivatives of dibenzoazepine, such as oxcarbazepine, exert their effects by inhibiting sodium channel activity, which is crucial for their anticonvulsant properties .

Comparison with Similar Compounds

Similar Compounds

Carbamazepine: A well-known anticonvulsant with a similar dibenzoazepine core.

Oxcarbazepine: A derivative of carbamazepine with improved pharmacological properties.

BIA 2-093 and BIA 2-024: Newer derivatives with enhanced efficacy and reduced side effects.

Uniqueness

5-(2-{[(DIBUTYLAMINO)CARBOTHIOYL]SULFANYL}ACETYL)-10,11-DIHYDRO-5H-DIBENZO[B,F]AZEPINE is unique due to its specific functional groups, which confer distinct chemical and biological properties.